4-Chloro-5-nitro-3-((trimethylsilyl)ethynyl)pyridin-2-amine
Cat. No. B8348042
M. Wt: 269.76 g/mol
InChI Key: QTVQYLVDKZGCHC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:13][Si:14]([CH3:15])([CH3:16])[C:17]#[CH:18].[Cl:1][c:2]1[c:3]([I:12])[c:4]([NH2:11])[n:5][cH:6][c:7]1[N+:8](=[O:9])[O-:10]>>[Cl:1][c:2]1[c:3]([C:18]#[C:17][Si:14]([CH3:13])([CH3:15])[CH3:16])[c:4]([NH2:11])[n:5][cH:6][c:7]1[N+:8](=[O:9])[O-:10]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C#C[Si](C)(C)C
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1ncc([N+](=O)[O-])c(Cl)c1I
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C[Si](C)(C)C#Cc1c(N)ncc([N+](=O)[O-])c1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
